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Compound of Interest

Compound Name: Pumiloside

Cat. No.: B3418643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pumiloside, a quinoline alkaloid glycoside, has garnered significant interest within the

scientific community for its diverse biological activities, including its role as an

acetylcholinesterase inhibitor and its potential as an antiviral agent. This technical guide

provides a comprehensive overview of the fundamental chemical properties of Pumiloside,

detailed experimental protocols for its analysis, and an exploration of its known biological

signaling pathways.

Core Chemical Properties
Pumiloside presents as a yellow powder and is characterized by the following

physicochemical properties:
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Property Value Reference

Molecular Formula C₂₆H₂₈N₂O₉

Molecular Weight 512.5 g/mol

CAS Number 126722-26-7

Appearance Yellow powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Insoluble in water.

Purity
>98% (as determined by

HPLC)

Experimental Protocols
Isolation and Purification of Pumiloside from Nauclea
officinalis
While specific, detailed protocols for the isolation of Pumiloside can vary between laboratories,

a general methodology can be outlined based on common practices for the extraction of

alkaloids from plant materials. The following is a representative workflow:
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Dried and powdered stem of Nauclea officinalis

Maceration with 70% Ethanol

Solvent-solvent partitioning (e.g., Ethyl Acetate and Water)

Column Chromatography (Silica gel)

Gradient elution with Chloroform-Methanol

Collection and analysis of fractions (TLC)

Further purification by preparative HPLC

Pure Pumiloside
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Prepare solutions: Pumiloside, AChE, DTNB, ATCI

Incubate Pumiloside with AChE

Add DTNB (Ellman's reagent) and ATCI (substrate)

AChE hydrolyzes ATCI to thiocholine

Thiocholine reacts with DTNB to produce a yellow-colored product

Measure absorbance at 412 nm

Calculate % inhibition

Synaptic Cleft

Pumiloside Acetylcholinesterase (AChE)Inhibits Acetylcholine (ACh)Breaks down

Choline + Acetate

Postsynaptic ReceptorBinds to Signal Transduction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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